Cas no 499988-26-0 (Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-)

Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- structure
499988-26-0 structure
Product Name:Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
CAS No:499988-26-0
MF:C16H13N3O3
MW:295.292723417282
CID:1543338
Update Time:2024-08-24

Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
    • Inchi: 1S/C16H13N3O3/c1-19-13-8-3-2-7-12(13)14(20)18-16(19)17-11-6-4-5-10(9-11)15(21)22/h2-9H,1H3,(H,21,22)(H,17,18,20)
    • InChI Key: VLJXXWYERTWGPG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(NC2=NC(=O)C3=C(N2C)C=CC=C3)=C1

Computed Properties

  • Exact Mass: 295.09579

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 517.2±52.0 °C(Predicted)
  • PSA: 82
  • pka: 4.10±0.10(Predicted)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd